Cas no 132667-21-1 (6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one)

• Product name: 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 132667-21-1
• MF: C₇H₅N₂O₂F
• MW: 168.1252
• MDL: MFCD20702455
• CID: 1231209
• PubChem ID: 15675959

6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-amino-5-fluoro-
• 6-amino-5-fluoro-3H-1,3-benzoxazol-2-one
• 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one
• MFCD20702455
• 6-amino-5-fluoro-benzoxazolin-2-one
• Z1262644575
• 6-Amino-5-fluoro-2(3H)-benzoxazolone
• 6-Amino-5-fluoro-1,3-benzoxazol-2(3H)-one
• 6-amino-5-fluoro-benzoxazol-2-one
• AKOS022530520
• YJMOFMQECPDZKB-UHFFFAOYSA-N
• EN300-299891
• G49999
• SCHEMBL7067142
• 132667-21-1
• DTXSID00576710

• MDL： MFCD20702455
• Inchi： InChI=1S/C7H5FN2O2/c8-3-1-5-6(2-4(3)9)12-7(11)10-5/h1-2H,9H2,(H,10,11)
• InChI Key： YJMOFMQECPDZKB-UHFFFAOYSA-N
• SMILES： C1=C(C(=CC2=C1OC(=O)N2)F)N

Computed Properties

• Exact Mass: 168.03355
• Monoisotopic Mass: 168.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones